Cas no 1219-47-2 (Benzamide,N-[4-(diethylamino)-2-butyn-1-yl]-, hydrochloride (1:1))

• Product Name: Benzamide,N-[4-(diethylamino)-2-butyn-1-yl]-, hydrochloride (1:1)
• CAS No: 1219-47-2
• MF: C₁₅H₂₁ClN₂O
• MW: 280.793042898178
• CID: 183330
• PubChem ID: 14643
• Update Time: 2025-04-19

Benzamide,N-[4-(diethylamino)-2-butyn-1-yl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-benzamidobut-2-ynyl(diethyl)azanium,chloride
• Benzamide,N-[4-(diethylamino)-2-butyn-1-yl]-, hydrochloride (1:1)
• N-(4-(Diethylamino)-2-butynyl)benzamide monohydrochloride
• BENZAMIDE, N-(4-(DIETHYLAMINO)-2-BUTYNYL)-, MONOHYDROCHLORIDE
• 1219-47-2

• Inchi： 1S/C15H20N2O.ClH/c1-3-17(4-2)13-9-8-12-16-15(18)14-10-6-5-7-11-14;/h5-7,10-11H,3-4,12-13H2,1-2H3,(H,16,18);1H
• InChI Key： NAVKVFQJXSMMSG-UHFFFAOYSA-N
• SMILES： [Cl-].O=C(C1C=CC=CC=1)NCC#CC[NH+](CC)CC

Computed Properties

• Exact Mass: 258.97
• Monoisotopic Mass: 280.134241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.5

Experimental Properties

• Boiling Point: 425.6°Cat760mmHg
• Flash Point: 211.2°C
• PSA: 37.07